Cas no 186801-36-5 (1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde)

1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde structure
186801-36-5 structure
Product Name:1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde
CAS No:186801-36-5
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD02665151
CID:850691
PubChem ID:2772327
Update Time:2025-04-19

1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde
    • 1-(pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde(SALTDATA: FREE)
    • 1-(pyridin-3-ylmethyl)pyrrole-2-carbaldehyde
    • VITAS-BB TBB000363
    • TIMTEC-BB SBB010743
    • CHEMBRDG-BB 4003262
    • 1-PYRIDIN-3-YLMETHYL-1H-PYRROLE-2-CARBALDEHYDE
    • 1-(3-PYRIDINYLMETHYL)-1H-PYRROLE-2-CARBALDEHYDE
    • 1-(3-PYRIDINYLMETHYL)-1H-PYRROLE-2-CARBOXALDEHYDE
    • 1H-PYRROLE-2-CARBOXALDEHYDE, 1-(3-PYRIDINYLMETHYL)-
    • ASINEX-REAG BAS 10144205
    • 1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde
    • DTXSID90378220
    • VS-01837
    • 1-(3-pyridylmethyl)pyrrole-2-carbaldehyde
    • STK116967
    • 186801-36-5
    • BBL008152
    • SB62422
    • CS-0118501
    • 1-(3-PYRIDYLMETHYL)-1H-PYRROLE-2-CARBALDEHYDE
    • 1-Pyridin-3-ylmethyl-1H-pyrrole-2-carbaldehyde, AldrichCPR
    • MFCD02665151
    • SCHEMBL25342233
    • AKOS000102067
    • MDL: MFCD02665151
    • Inchi: 1S/C11H10N2O/c14-9-11-4-2-6-13(11)8-10-3-1-5-12-7-10/h1-7,9H,8H2
    • InChI Key: RUHXZRGZYVDLFT-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CN1CC1C=NC=CC=1

Computed Properties

  • Exact Mass: 186.07900
  • Monoisotopic Mass: 186.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 348.7°C at 760 mmHg
  • Flash Point: 164.7°C
  • Refractive Index: 1.592
  • PSA: 34.89000
  • LogP: 1.74390

1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde Security Information

  • Hazard Category Code: 22-36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde Pricemore >>

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